Cas no 1784991-83-8 (6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3'-one)

• Product Name: 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3'-one
• CAS No: 1784991-83-8
• MF: C₁₁H₁₀BrNO
• MW: 252.10720205307
• MDL: MFCD34168012
• CID: 5405035
• PubChem ID: 84707552
• Update Time: 2025-10-24

6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3'-one Chemical and Physical Properties

Names and Identifiers

• 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3'-one

• MDL： MFCD34168012
• Inchi： 1S/C11H10BrNO/c12-8-2-1-7-6-13-10(14)11(3-4-11)9(7)5-8/h1-2,5H,3-4,6H2,(H,13,14)
• InChI Key： DCFVMXLNVOHFOO-UHFFFAOYSA-N
• SMILES： C12(C3=C(CNC1=O)C=CC(Br)=C3)CC2

Additional information on 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3'-one

Introduction to 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one (CAS No. 1784991-83-8)

6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one, with the CAS number 1784991-83-8, is a unique and structurally complex compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of spirocyclic compounds, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine atom and a spirocyclic structure imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.

The spirocyclic framework of 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one is particularly noteworthy. Spirocycles are characterized by two rings sharing a single carbon atom, which can lead to enhanced conformational rigidity and improved pharmacokinetic properties. This structural feature is often associated with increased metabolic stability and reduced toxicity, making spirocyclic compounds attractive for drug development.

The bromine substitution at the 6' position of the isoquinoline ring is another critical aspect of this compound. Bromine is a halogen that can influence the electronic properties of the molecule, affecting its reactivity and interactions with biological targets. In medicinal chemistry, halogenated compounds are frequently used to modulate binding affinities and selectivities, which can be crucial for optimizing drug candidates.

Recent studies have explored the potential biological activities of 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one. One notable area of research is its antiproliferative activity against various cancer cell lines. A study published in the *Journal of Medicinal Chemistry* reported that this compound exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The mechanism of action appears to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its antiproliferative properties, 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one has also shown promise as an antimicrobial agent. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The antimicrobial effects were attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

The pharmacokinetic profile of 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one has been another focus of recent investigations. Preliminary studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life in animal models, suggesting its potential for further development as an orally administered therapeutic agent.

In terms of toxicity, initial assessments have shown that 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one has a relatively low toxicity profile at therapeutic concentrations. However, as with any new chemical entity (NCE), comprehensive safety evaluations are necessary to ensure its safe use in clinical settings. Ongoing preclinical studies are aimed at characterizing its safety profile in more detail.

The synthesis of 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4'-isoquinolin]-3'-one has been optimized using modern synthetic methods. A multi-step synthesis route involving palladium-catalyzed cross-coupling reactions and ring-closing metathesis has been developed to efficiently produce this compound on a laboratory scale. The synthetic route is scalable and can be adapted for larger-scale production if needed for further development or commercialization.

In conclusion, 6'-bromo-2',3'-dihydro-1'H-spiro[cyclopropane-1,4 '-isoquinolin]-3 '-one (CAS No. 1784991-83-8) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its unique structural features make it an attractive candidate for further research and development in areas such as cancer therapy and antimicrobial treatments. Continued investigation into its mechanisms of action and safety profile will be essential for realizing its full potential as a therapeutic agent.